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Compound of Interest

Compound Name:
N-butyl-4-hydroxybenzene-1-

sulfonamide

CAS No.: 3077-63-2

Cat. No.: B3382119

Get Quote

Executive Safety Summary
N-butyl-4-hydroxybenzene-1-sulfonamide (CAS: 3077-63-2) is a functionalized sulfonamide

intermediate frequently employed in medicinal chemistry and drug discovery workflows. While

valuable as a building block, it presents distinct risks regarding mucosal irritation and acute

toxicity upon ingestion.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a field-tested

operational framework. The primary safety objective is the prevention of particulate inhalation

and dermal absorption, as the compound is a solid irritant that can mobilize easily in organic

solvents.

Immediate Critical Actions:

Respiratory Zone: All open handling of the neat solid must occur within a certified chemical

fume hood or powder containment balance enclosure.
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Dermal Barrier: Standard nitrile gloves are sufficient for the solid; however, double-gloving is

mandatory when the compound is solvated in carriers like DMSO or Methanol.

Decontamination: The compound is lipophilic; water alone is ineffective for cleaning. Use an

alcohol-based surfactant or organic solvent wash.

Chemical Profile & Hazard Analysis
Understanding the physicochemical nature of the target compound drives the safety protocol.

Property Specification Operational Implication

CAS Number 3077-63-2
Unique identifier for waste

tagging and inventory.

Physical State Solid (Powder)
High risk of dust generation

during weighing.

Melting Point 77–81 °C
Stable at RT; avoid high-heat

drying without ventilation.

Solubility DMSO, Methanol, EtOAc
Readily absorbs through skin

when dissolved.

GHS Signal WARNING
Requires active attention, not

just passive awareness.

GHS Hazard Classification[1][2]
H302: Harmful if swallowed (Acute Toxicity, Oral).[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation (Specific Target Organ Toxicity).[1][2][3]

Personal Protective Equipment (PPE) Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11736345
https://pubchem.ncbi.nlm.nih.gov/compound/11736345
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21534&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/11736345
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21534&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB21534&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11736345
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21534&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB21534&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3382119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This matrix is designed to scale protection based on the energy and potential exposure of the

task.

Task Category
Respiratory
Protection

Hand
Protection

Eye/Face
Protection

Body
Protection

A. Storage &

Transport

(Sealed

containers)

None required if

ventilation is

adequate.[3]

Single Nitrile (4

mil)

Safety Glasses

(Side shields)

Standard Lab

Coat

(Cotton/Poly)

B. Weighing &

Transfer (Open

solid)

Fume Hood

(Sash <18") or

N95 if hood

unavailable (Not

recommended).

Single Nitrile (4

mil)

Safety Goggles

(Tight-fitting)

Lab Coat +

Tyvek Sleeves

(optional)

C. Solubilization

& Synthesis

(Dissolved in

organic solvent)

Fume Hood

(Mandatory).

Double Nitrile

(Outer: 4 mil,

Inner: 2 mil) or

Silver Shield®

for prolonged

contact.

Safety Goggles +

Face Shield (if

splash risk)

Lab Coat +

Chemical Apron

D. Spill Cleanup

(Solid or Liquid)

Half-face

respirator with

P100/OV

cartridges.

Double Nitrile or

Butyl Rubber (for

large solvent

spills).

Safety Goggles

Tyvek Suit (for

large quantities

>100g)

Operational Handling Protocols
Workflow 1: Precision Weighing & Solubilization
The highest risk of exposure occurs during the transition from solid to solution. The following

logic flow ensures containment.

Start: Solid Reagent Verify Fume Hood
(Flow > 100 fpm)

Don PPE:
Nitrile + Goggles + Coat

Weighing:
Use Anti-static Gun

Minimise Draft

Transfer to Vessel:
Use Powder Funnel

Add Solvent:
(DMSO/MeOH) Seal Vessel Immediately Decon Balance Area:

Ethanol Wipe
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Figure 1: Safe handling workflow for N-butyl-4-hydroxybenzene-1-sulfonamide, emphasizing

containment during the solid-to-liquid transition.

Protocol Steps:
Engineering Setup: Ensure the fume hood is operating at a face velocity of 80–100 fpm.

Clear the workspace of unnecessary clutter to prevent turbulence.

Static Control: Sulfonamide powders can be static-prone. Use an anti-static gun or ionizer

bar near the balance to prevent "flying" powder, which increases inhalation risk.

Solvent Addition: When adding solvent (e.g., DMSO), do so slowly down the side of the

vessel to avoid displacing air laden with powder particles.

Labeling: Immediately label the solution with the compound name, solvent, concentration,

and date.

Emergency Response & Decontamination
Exposure Response[4][5][6]

Ocular: Immediately flush with eyewash station for 15 minutes. Hold eyelids open. The

compound is an irritant (H319); rapid dilution is critical to prevent corneal damage.

Dermal:

Solid contact:[2] Brush off gently, then wash with soap and water.

Solution contact: Remove contaminated gloves/clothing immediately. Wash skin with soap

and water.[2][3][4] Do not use ethanol on skin, as it may enhance absorption of the

sulfonamide.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention (H335).

Spill Cleanup Logic
For a small solid spill (<10 g):
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Isolate: Mark the area.

Dampen: Cover the powder with a paper towel dampened with isopropyl alcohol (not water,

to prevent beading/spreading).

Collect: Scoop up the damp material to prevent dust generation.

Wash: Clean the surface with a detergent solution followed by an acetone or ethanol rinse to

remove lipophilic residues.

Waste Disposal & Logistics
Proper disposal prevents environmental contamination and regulatory fines.

Waste Generated

Determine State

Solid Waste
(Powder/Contaminated Wipes)

Liquid Waste
(Reaction Mixtures/Mother Liquors)

Solid Hazardous Waste Bin
Tag: Toxic, Irritant

Organic Solvent Waste Carboy
Segregate: Halogenated vs Non-Halogenated

High-Temp Incineration
(Approved Facility)

Click to download full resolution via product page

Figure 2: Decision tree for segregating N-butyl-4-hydroxybenzene-1-sulfonamide waste

streams.
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Disposal Specifications:

Tagging: Waste containers must be clearly labeled with "N-butyl-4-hydroxybenzene-1-
sulfonamide" and hazard codes (Irritant, Toxic).

Segregation: Do not mix with strong oxidizers (e.g., nitric acid waste) as sulfonamides can

react vigorously.

Container: Use High-Density Polyethylene (HDPE) or glass containers.

References
PubChem. (n.d.).[1] N-butyl-4-hydroxybenzenesulfonamide (CID 11736345) - Safety and

Hazards. National Library of Medicine. Retrieved October 26, 2023, from [Link]

European Chemicals Agency (ECHA). (n.d.).[1] C&L Inventory: N-butyl-4-hydroxybenzene-
1-sulfonamide. Retrieved October 26, 2023, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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